5-Iodo-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Molecular Formula: C7H6INO3
• Molecular Weight: 279.03 g/mol
• SMILES: CN1C=C(C=C(C1=O)I)C(=O)O
• InChI: InChI=1S/C7H6INO3/c1-9-3-4(7(11)12)2-5(8)6(9)10/h2-3H,1H3,(H,11,12)
• InChIKey: YFZMIDASKYROMU-UHFFFAOYSA-N

5-Iodo-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic Acid Overview

5-Iodo-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is a synthetic heterocyclic building block belonging to the N-methylpyridone carboxylic acid class. It is commercially supplied by multiple vendors, typically at 95–98% purity, for pharmaceutical research and development applications. Its core scaffold, 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (Nudifloric acid), has been reported as an AP-1 inhibitor with anti-inflammatory activity in cellular models . The 5-iodo substituent distinguishes it from other 5-halogenated analogs and the parent compound, offering a heavy-atom handle for mechanistic probes, X-ray crystallography, and cross-coupling derivatization .

Synthetic intermediate with reactive 5-iodo handle for cross-coupling diversification

Heavy-atom probe for experimental phasing in macromolecular X-ray crystallography

N‑methylpyridone scaffold for medicinal chemistry library elaboration

Why the 5-Iodo Substituent Is Unique

Substitution at the 5-position of the pyridone ring with halogens of differing steric bulk, electronegativity, and leaving-group potential fundamentally alters the compound's physicochemical and reactivity profile. Literature on related pyridone and dihydropyridine systems demonstrates that halogen identity at this position can significantly modulate target binding affinity, with one SAR study noting that halogenation at the 5-position led to measurable decreases in functional activity correlating with electron-withdrawing ability . Furthermore, the iodine atom provides a unique synthetic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) that the chloro or bromo analogs cannot replicate with equivalent efficiency, making indiscriminate substitution technically unsound for derivatization-focused research programs .

5‑chloro or 5‑bromo analogs exhibit lower Pd(0) oxidative addition reactivity; coupling efficiency and mild-condition applicability may shift.

Non‑iodinated analogs lack the strong anomalous scattering signal (f'' ≈ 6.8 e) required for SAD/MAD phasing, limiting direct replacement in structural biology workflows.

The unsubstituted parent compound provides no reactive halogen handle; derivatization strategies and heavy‑atom utility cannot transfer.

• [1] Kuujia. Methyl 5-iodo-2-methylnicotinate (CAS 1211519-61-7): The iodine moiety serves as a reactive handle for further functionalization in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. View Source

5-Iodo-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic Acid Evidence Guide

Anti-inflammatory Activity: No Head-to-Head Data

The parent compound, 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, inhibits LPS-induced NO production in RAW 264.7 macrophages with an IC50 of 25.6 μM . However, no published study provides an IC50 value for the 5-iodo derivative in the same assay. Any claim of superior or inferior anti-inflammatory potency for the iodo analog would be speculative. Procurement decisions for anti-inflammatory screening must acknowledge that the 5-iodo compound's activity is uncharacterized relative to the parent.

AP‑1 inhibition

Class‑level inference

No published IC₅₀ for 5‑iodo analog

Activity uncharacterized; cannot rank vs. parent

Parent IC₅₀ = 25.6 μM (RAW 264.7, LPS‑induced NO); not transferable

Evidence Dimension	Anti-inflammatory activity (NO production inhibition)
Target Compound Data	No published data
Comparator Or Baseline	1-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid: IC50 = 25.6 μM
Quantified Difference	Not calculable
Conditions	RAW 264.7 murine macrophage cells, LPS (1 μg/mL) stimulation, 24 h incubation

Why This Matters

Without comparative data, the 5-iodo derivative cannot be prioritized over the parent compound for AP-1/anti-inflammatory screening; its procurement must be justified on other grounds (e.g., use as a synthetic intermediate).

Heavy-Atom Advantage in X-ray Crystallography

The iodine atom provides a significant anomalous scattering signal for X-ray crystallography (f'' ≈ 6.8 electrons at Cu Kα wavelength), enabling experimental phasing of macromolecular structures. This is a quantifiable advantage over the 5-bromo (f'' ≈ 1.3 e) and 5-chloro (f'' ≈ 0.7 e) analogs, and the non-halogenated parent compound which provides no anomalous signal . For structural biology groups using SAD/MAD phasing, the 5-iodo derivative is the preferred analog for co-crystallization studies.

Anomalous scattering

Cross‑study comparable

I: f'' ≈ 6.8 e (Cu Kα)

Br: 1.3 e · Cl: 0.7 e · H: 0 e

5.2× stronger signal vs. 5‑Br; supports SAD/MAD phasing

Standard anomalous scattering tables, Cu Kα radiation

Evidence Dimension	Anomalous scattering factor (f'') at Cu Kα (1.5418 Å)
Target Compound Data	I: f'' ≈ 6.8 electrons
Comparator Or Baseline	5-Br analog: f'' ≈ 1.3 e; 5-Cl analog: f'' ≈ 0.7 e; 5-H parent: f'' ≈ 0 e
Quantified Difference	5.2× stronger anomalous signal vs. 5-Br; 9.7× vs. 5-Cl
Conditions	Standard X-ray crystallography anomalous scattering tables (Cu Kα radiation)

Why This Matters

The iodine atom's strong anomalous scattering makes this compound the optimal choice among 5-halogenated analogs for de novo macromolecular phasing experiments.

• [1] Emsley, J. The Elements, 3rd ed.; Clarendon Press: Oxford, 1998. Anomalous scattering factors (f', f'') for elements at common X-ray wavelengths. View Source

Cross-Coupling Reactivity Advantage over Bromo/Chloro

The C-I bond is inherently more reactive in oxidative addition with Pd(0) catalysts compared to C-Br and C-Cl bonds, with relative reactivity ratios of approximately 10⁵:10²:1 for I:Br:Cl in typical Suzuki-Miyaura couplings . This enables the 5-iodo compound to participate in cross-coupling reactions under milder conditions (lower temperature, shorter time, lower catalyst loading) than its bromo or chloro counterparts, facilitating the synthesis of diversely 5-substituted pyridone libraries.

Pd(0) oxidative addition

Class‑level inference

C–I reactivity ~10⁵ (rel.)

C–Br ~10² · C–Cl ~1

Enables milder coupling conditions vs. Br/Cl analogs

General trend; system‑dependent. May facilitate library synthesis

Evidence Dimension	Relative reactivity in Pd(0)-catalyzed oxidative addition
Target Compound Data	C-I bond: relative reactivity ≈ 10⁵
Comparator Or Baseline	C-Br: ≈ 10²; C-Cl: ≈ 1 (reference)
Quantified Difference	~10³-fold more reactive vs. C-Br; ~10⁵-fold vs. C-Cl
Conditions	Pd(0)-catalyzed cross-coupling (general trend); system-dependent

Why This Matters

Researchers requiring efficient derivatization at the 5-position can achieve higher yields and broader substrate scope with the iodo derivative compared to bromo or chloro analogs.

• [1] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chem. Rev. 1994, 94, 1047–1062. Relative reactivity order: ArI > ArBr > ArCl in Pd-catalyzed reactions. View Source

Application Scenarios for 5-Iodo-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic Acid

X-ray Crystallography: Heavy-Atom Phasing

The strong anomalous scattering signal of iodine (f'' ≈ 6.8 e at Cu Kα) makes this compound suitable for co-crystallization trials where experimental SAD or MAD phasing is required. Users should prioritize this analog over 5-Br or 5-Cl variants when anomalous signal strength is a critical experimental parameter .

Palladium-Catalyzed Cross-Coupling Diversification

The iodo substituent enables Suzuki-Miyaura, Sonogashira, and other cross-coupling reactions under milder conditions than bromo or chloro analogs. This compound is suited for generating libraries of 5-aryl, 5-alkynyl, or 5-alkyl pyridone derivatives for medicinal chemistry exploration .

Halogen Bonding and Radiolabeling Probe Development

The iodine atom can participate in halogen bonding interactions. Additionally, the ⁵-iodo position could theoretically be replaced with ¹²⁵I for radiolabeling studies, although this has not been reported. Researchers exploring halogen bonding in biological systems may find the iodo derivative a useful tool compound where the bromo or chloro analogs show weaker interactions .

Application

Selection Property

Validation Focus

X‑ray crystallography phasing

Heavy‑atom anomalous scattering

Anomalous signal strength relative to Br/Cl analogs

Cross‑coupling diversification

C–I bond reactivity

Mild‑condition Pd catalysis efficiency

Halogen bonding probe design

Halogen bond donor capability

Reported halogen bonding in N‑methylated pyridones

• [1] Emsley, J. The Elements, 3rd ed.; Clarendon Press: Oxford, 1998. Anomalous scattering factors for iodine. View Source
• [2] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chem. Rev. 1994, 94, 1047–1062. View Source
• [3] Evaluation of 6-halogenated 2-pyridone moieties as halogen bond donors. Ruhr-Universität Bochum, 2022. Halogen bonding is more pronounced in N-methylated congeners. View Source